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Compound of Interest

Compound Name: Betamethasone dipropionate-d10

Cat. No.: B12407923 Get Quote

In-Depth Technical Guide: Betamethasone
Dipropionate-d10
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Betamethasone dipropionate-
d10, a deuterated analog of the potent synthetic glucocorticoid, Betamethasone dipropionate.

This document is intended for use by professionals in research, scientific, and drug

development fields, offering key data, experimental methodologies, and an overview of its

biological context.

Core Compound Data
Quantitative data for Betamethasone dipropionate-d10 and its unlabeled counterpart are

summarized below for direct comparison.

Property
Betamethasone
dipropionate-d10

Betamethasone
dipropionate (Unlabeled)

CAS Number 2280940-19-2[1] 5593-20-4[1][2][3]

Molecular Weight 514.65 g/mol [1][4] 504.59 g/mol [3]

Molecular Formula C₂₈H₂₇D₁₀FO₇[1][4] C₂₈H₃₇FO₇[3]
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Glucocorticoid Receptor Signaling Pathway
Betamethasone dipropionate, like other corticosteroids, exerts its effects by interacting with the

glucocorticoid receptor (GR). The deuterated form is expected to follow the same signaling

cascade. The mechanism involves the binding of the steroid to cytoplasmic GR, which then

translocates to the nucleus to modulate gene expression.[1][5][6] This process ultimately leads

to the anti-inflammatory, immunosuppressive, and vasoconstrictive actions characteristic of this

class of drugs.[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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